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Compound of Interest

Compound Name: Methyl 2-methylnicotinate

Cat. No.: B140655 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Methyl 2-
methylnicotinate

Introduction
Methyl 2-methylnicotinate, a derivative of nicotinic acid (a form of vitamin B3), is a significant

heterocyclic compound. It serves as a versatile intermediate in the synthesis of various bicyclic

nitrogen-containing heterocycles and other complex molecules, including active pharmaceutical

ingredients (APIs). Its utility in organic synthesis and drug discovery necessitates a thorough

understanding of its chemical and structural characteristics. This guide provides a

comprehensive overview of the chemical properties, structure, and synthesis of Methyl 2-
methylnicotinate, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure
The structure of Methyl 2-methylnicotinate is characterized by a pyridine ring substituted at

the 2- and 3-positions. A methyl group (-CH₃) is attached at the 2-position, and a methyl ester

group (-COOCH₃) is located at the 3-position. The formal IUPAC name for this compound is

methyl 2-methylpyridine-3-carboxylate.[1]
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Chemical Structure of Methyl 2-methylnicotinate
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Caption: 2D structure of Methyl 2-methylnicotinate.

Chemical and Physical Properties
The physicochemical properties of Methyl 2-methylnicotinate are summarized in the table

below. These properties are crucial for its handling, storage, and application in chemical

reactions.
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Property Value Reference(s)

CAS Number 65719-09-7 [2][1][3]

Molecular Formula C₈H₉NO₂ [2][1][3][4]

Molecular Weight 151.16 g/mol [2][1][3][4]

IUPAC Name
methyl 2-methylpyridine-3-

carboxylate
[1]

Synonyms

Methyl 2-methyl-3-

pyridinecarboxylate, 2-

Methylnicotinic acid methyl

ester

[3]

Boiling Point 102-104°C at 10 mmHg [2]

Density 1.104 ± 0.06 g/cm³ (Predicted) [2]

Solubility
Soluble in chloroform and

methanol.
[2][3]

InChI

InChI=1S/C8H9NO2/c1-6-

7(8(10)11-2)4-3-5-9-6/h3-5H,1-

2H3

[1]

InChIKey
KLHWBYHFWALOIJ-

UHFFFAOYSA-N
[1]

SMILES COC(=O)C1=C(C)N=CC=C1 [1]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity confirmation of

Methyl 2-methylnicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton (¹H) NMR spectroscopy provides detailed information about the hydrogen atoms in the

molecule.
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¹H NMR (400MHz, CDCl₃) δ ppm: 8.61 (dd, J=4.9, 1.8Hz, 1H), 8.19 (dd, J=7.9, 1.7Hz, 1H),

7.20 (dd, J=7.9, 4.7Hz, 1H), 3.91 (s, 3H), 2.83 (s, 3H).[5]

Carbon-13 (¹³C) NMR data is also available for this compound, providing insights into the

carbon framework.[1]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present. Characteristic absorption

bands are expected for the C=O of the ester and the C=N and C=C bonds of the pyridine ring.

[1]

Synthesis and Experimental Protocols
A common method for the synthesis of Methyl 2-methylnicotinate involves a two-step process

that avoids the use of hazardous reagents like acrolein.[5] This method is suitable for industrial

production due to its mild conditions, readily available starting materials, and high yield.[5]

Synthesis Workflow
The synthesis proceeds through the formation of an intermediate from 1,1,3,3-

tetramethoxypropane, which then reacts with a β-aminocrotonic acid ester to form the final

product.[5]
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Step 1: Intermediate Formation

Step 2: Ring Formation Purification

1,1,3,3-Tetramethoxypropane Reaction at 50°C for 3 hours

p-Toluenesulfonic acid

Intermediate (Compound B)

Reaction at 60°C for 7 hours

β-Aminocrotonic acid methyl ester

Methanol Methyl 2-methylnicotinate Solution Concentration (Reduced Pressure) Washing (Water) Vacuum Distillation Pure Methyl 2-methylnicotinate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 2-methylnicotinate.

Detailed Experimental Protocol
The following protocol is based on a patented synthesis method.[5]

Step 1: Preparation of the Intermediate (Compound B)

In a suitable reactor, charge 1.5 mol of 1,1,3,3-tetramethoxypropane at room temperature.

While stirring, slowly add 2.0 mol of a 30% (w/w) aqueous solution of p-toluenesulfonic acid.

Heat the reaction mixture to 50°C and maintain this temperature for 3 hours to complete the

formation of the intermediate.

Step 2: Synthesis of Methyl 2-methylnicotinate

In a separate reactor, combine 1.0 mol of β-aminocrotonic acid methyl ester and 5.0 mol of

methanol.
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Heat the mixture to 60°C.

Add the intermediate compound prepared in Step 1 to this mixture.

Maintain the reaction at 60°C for 7 hours.

Step 3: Product Isolation and Purification

After the reaction is complete, concentrate the resulting solution under reduced pressure to

remove the solvent.

Wash the crude product with water.

Purify the product by vacuum distillation to obtain pure Methyl 2-methylnicotinate.[5]

This method reportedly achieves a yield of over 65% with a purity exceeding 98%.[5]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 2-methylnicotinate is reported to cause skin irritation and serious eye

irritation.[1] Some reports also indicate that it may cause serious eye damage.[1] Therefore,

appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling this compound. Work should be conducted in a well-ventilated area or a

fume hood.

Conclusion
Methyl 2-methylnicotinate is a valuable building block in organic and medicinal chemistry.

This guide has provided a detailed overview of its chemical structure, physical and chemical

properties, spectroscopic data, and a robust synthesis protocol. The information presented,

including structured data tables and process diagrams, serves as a comprehensive technical

resource for scientists and researchers engaged in the fields of chemical synthesis and drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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